Cas no 36106-47-5 (methyl 3-cyanopyridine-4-carboxylate)

methyl 3-cyanopyridine-4-carboxylate Properties

Names and Identifiers

• 3-cyano-4-Pyridinecarboxylic acid methyl ester
• methyl 3-cyanoisonicotinate
• methyl 3-cyanopyridine-4-carboxylate
• 4-Pyridinecarboxylic acid, 3-cyano-, Methyl ester
• FCH994552
• AK316787
• AX8329090
• +Expand

• MDL： MFCD00128866
• InChIKey： SHIFALBCZSVPPN-UHFFFAOYSA-N
• Inchi： 1S/C8H6N2O2/c1-12-8(11)7-2-3-10-5-6(7)4-9/h2-3,5H,1H3
• SMILES： O(C([H])([H])[H])C(C1C([H])=C([H])N=C([H])C=1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 2
• Heavy Atom Count: 12
• Complexity: 218
• XLogP3: 0.4
• Topological Polar Surface Area: 63